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Abstract

Rengynic acid, a natural compound isolated from the seeds of Forsythia suspensa (Thunb.)
Vahl, has demonstrated notable antiviral properties, particularly against the Respiratory
Syncytial Virus (RSV). This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, and known biological activities of Rengynic acid. It
includes a summary of its spectroscopic data, detailed experimental protocols for its isolation,
and an exploration of its potential therapeutic applications. This document is intended to serve
as a comprehensive resource for researchers and professionals engaged in natural product
chemistry, virology, and drug discovery.

Chemical Structure and Properties

Rengynic acid, systematically named 2-(1,4-dihydroxycyclohexyl)acetic acid, was first isolated
and characterized by Guo-Gang Zhang and his team.[1] The structure was elucidated through
extensive spectroscopic analysis.

Chemical Structure:

While the initial publication did not specify the stereochemistry of the hydroxyl and
carboxymethyl groups on the cyclohexane ring, further studies are required for a complete
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stereochemical assignment. The molecular formula of Rengynic acid is C8H1404, and its
molecular weight is 174.19 g/mol .

Physicochemical and Spectroscopic Data:

A comprehensive summary of the known physicochemical and spectroscopic data for
Rengynic acid is presented in the table below. This data is crucial for the identification and
characterization of the compound.

Property Value Reference
Molecular Formula C8H1404

Molecular Weight 174.19 g/mol

CAS Number 517883-38-4

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Characteristic absorptions for
Infrared (IR) Spectroscopy hydroxyl and carboxyl groups. [1]
[1]

Consistent with the molecular
Mass Spectrometry (MS) [1]
formula C8H1404.[1]

1H Nuclear Magnetic Signals corresponding to the
Resonance (*H-NMR) protons of the cyclohexyl ring [1]
Spectroscopy and the acetic acid moiety.[1]

13C Nuclear Magnetic Resonances confirming the
Resonance (13C-NMR) eight carbon atoms of the [1]
Spectroscopy structure.[1]

Biological Activity: Antiviral Effects
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Rengynic acid has been identified as a potent antiviral agent against the Respiratory Syncytial
Virus (RSV) in in vitro studies.[1] RSV is a common respiratory virus that can cause severe
illness, particularly in infants and older adults. The discovery of a novel anti-RSV compound
from a natural source like Forsythia suspensa is of significant interest for the development of

new therapeutic strategies.

Mechanism of Action

The precise mechanism by which Rengynic acid exerts its antiviral effect on RSV has not
been fully elucidated. Further research is necessary to identify the specific viral or host cell
targets of Rengynic acid and to understand the signaling pathways involved in its antiviral

activity.

A hypothetical workflow for investigating the anti-RSV mechanism of Rengynic acid is

presented below.
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Caption: Hypothetical workflow for elucidating the anti-RSV mechanism of Rengynic acid.

Experimental Protocols

The following section details the experimental methodology for the isolation of Rengynic acid

from Forsythia suspensa seeds as described in the initial report.[1]

Isolation of Rengynic Acid
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Objective: To isolate Rengynic acid from the seeds of Forsythia suspensa.

Materials:

» Dried seeds of Forsythia suspensa

o Methanol

« Silica gel for column chromatography

o Appropriate solvents for elution (e.g., chloroform-methanol gradients)

 Rotary evaporator

o Freeze dryer

Procedure:

o Extraction: The dried and powdered seeds of Forsythia suspensa are extracted exhaustively
with methanol at room temperature. The methanolic extract is then concentrated under
reduced pressure using a rotary evaporator to yield a crude extract.

o Fractionation: The crude extract is subjected to column chromatography on a silica gel
column.

e Elution: The column is eluted with a gradient of increasing polarity, typically starting with
chloroform and gradually increasing the proportion of methanol.

« Purification: Fractions are collected and monitored by thin-layer chromatography (TLC).
Fractions containing the compound of interest are pooled and further purified by repeated
column chromatography or other purification techniques such as preparative high-
performance liquid chromatography (HPLC) until a pure compound is obtained.

o Characterization: The structure of the isolated pure compound is then elucidated using
spectroscopic methods including IR, MS, *H-NMR, and 3C-NMR.

The general workflow for the isolation and purification of Rengynic acid is depicted in the
following diagram.
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Caption: General workflow for the isolation and purification of Rengynic acid.
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Future Perspectives

Rengynic acid represents a promising lead compound for the development of novel antiviral
drugs. Future research should focus on the following areas:

» Total Synthesis: Development of a synthetic route to Rengynic acid and its analogs to
enable structure-activity relationship (SAR) studies.

o Stereochemical Determination: Unambiguous determination of the absolute and relative
stereochemistry of the chiral centers in the molecule.

e Mechanism of Action Studies: In-depth investigation of the molecular mechanism underlying
its anti-RSV activity.

 In Vivo Efficacy: Evaluation of the antiviral efficacy and safety of Rengynic acid in animal
models of RSV infection.

e Broad-Spectrum Antiviral Activity: Screening of Rengynic acid against a broader panel of
viruses to explore its potential as a broad-spectrum antiviral agent.

Conclusion

Rengynic acid, a dihydroxycyclohexyl acetic acid derivative from Forsythia suspensa, has
emerged as a natural product with significant antiviral potential against RSV. This technical
guide has summarized the current knowledge on its chemical structure, properties, and
biological activity. The provided experimental protocols and future research directions aim to
facilitate further investigation into this promising compound, with the ultimate goal of translating
this discovery into a clinically effective antiviral therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Anew compound from Forsythia suspensa (Thunb.) Vahl with antiviral effect on RSV -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Rengynic Acid: A Comprehensive Technical Dossier].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2810571#rengynic-acid-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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